ethyl {2-[(4-methyl-3-nitrobenzoyl)amino]-1,3-thiazol-4-yl}acetate

• IUPAC Name: ethyl 2-[2-[(4-methyl-3-nitrobenzoyl)amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H15N3O5S/c1-3-23-13(19)7-11-8-24-15(16-11)17-14(20)10-5-4-9(2)12(6-10)18(21)22/h4-6,8H,3,7H2,1-2H3,(H,16,17,20)
• InChI Key: HFNYZPJJTMPAEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol

Description

Ethyl {2-[(4-methyl-3-nitrobenzoyl)amino]-1,3-thiazol-4-yl}acetate, also known as MNBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of ethyl {2-[(4-methyl-3-nitrobenzoyl)amino]-1,3-thiazol-4-yl}acetate is not fully understood. However, studies have shown that it inhibits the growth of various microorganisms, including Gram-positive and Gram-negative bacteria and fungi. This compound has also been shown to induce apoptosis in cancer cells by activating caspases and downregulating anti-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including Staphylococcus aureus, Escherichia coli, and Candida albicans. This compound has also been shown to exhibit antitumor activity by inducing apoptosis in cancer cells. Additionally, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Ethyl {2-[(4-methyl-3-nitrobenzoyl)amino]-1,3-thiazol-4-yl}acetate has several advantages for laboratory experiments. It is easy to synthesize and has a high yield. This compound is also stable and can be stored for long periods without degradation. However, this compound has some limitations for laboratory experiments. It is highly toxic and requires careful handling. This compound is also not soluble in water, which limits its use in aqueous environments.

Future Directions

There are several future directions for the study of ethyl {2-[(4-methyl-3-nitrobenzoyl)amino]-1,3-thiazol-4-yl}acetate. One potential direction is the development of this compound-based fluorescent probes for the detection of metal ions in biological samples. Another potential direction is the development of this compound-based drugs for the treatment of microbial infections and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a thiazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. It has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. This compound has several potential applications, including drug development, fluorescent probe development, and material science. Further studies are needed to fully understand the potential of this compound in various fields.

Synthesis Methods

Ethyl {2-[(4-methyl-3-nitrobenzoyl)amino]-1,3-thiazol-4-yl}acetate has been synthesized through various methods, including the reaction of 4-methyl-3-nitrobenzoic acid with thiosemicarbazide to form 2-(4-methyl-3-nitrobenzoyl) hydrazinecarbothioamide, which is then reacted with ethyl bromoacetate to form this compound. Another method involves the reaction of 4-methyl-3-nitrobenzoyl chloride with thiosemicarbazide to form 2-(4-methyl-3-nitrobenzoyl) hydrazinecarbothioamide, which is then reacted with ethyl chloroacetate to form this compound.

Scientific Research Applications

Ethyl {2-[(4-methyl-3-nitrobenzoyl)amino]-1,3-thiazol-4-yl}acetate has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. It has been shown to exhibit antimicrobial, antitumor, and anti-inflammatory activities, making it a potential candidate for drug development. This compound has also been studied for its potential as a fluorescent probe for the detection of metal ions in biological samples.